Cas no 849141-69-1 (2-Bromo-N-phenethylbenzenesulfonamide)

• Product Name: 2-Bromo-N-phenethylbenzenesulfonamide
• CAS No: 849141-69-1
• MF: C₁₄H₁₄BrNO₂S
• MW: 340.235461711884
• MDL: MFCD07710141
• CID: 716715
• PubChem ID: 3740348
• Update Time: 2025-04-19

2-Bromo-N-phenethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2-bromo-N-(2-phenylethyl)-
• 2-bromo-N-(2-phenylethyl)benzenesulfonamide
• 2-Bromo-N-phenethylbenzenesulfonamide
• N-Phenethyl 2-bromobenzenesulphonamide
• Z45509545
• BS-22868
• Oprea1_797768
• SB82839
• DTXSID40395785
• ZIB14169
• AKOS008009023
• SCHEMBL15915771
• 849141-69-1
• KUC100969N
• CHEMBL3392403
• MFCD07710141
• NCGC00166587-01
• CS-0456256
• 2-Bromo-N-(2-phenylethyl)benzene-1-sulfonamide
• 2-Bromo-N-(2-phenylethyl)benzenesulphonamide

• MDL： MFCD07710141
• Inchi： 1S/C14H14BrNO2S/c15-13-8-4-5-9-14(13)19(17,18)16-11-10-12-6-2-1-3-7-12/h1-9,16H,10-11H2
• InChI Key： AESWHHJFQKKGMN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 338.99300
• Monoisotopic Mass: 338.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.457
• Boiling Point: 468.5°C at 760 mmHg
• Flash Point: 237.2°C
• Refractive Index: 1.609
• PSA: 54.55000
• LogP: 4.44180
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Bromo-N-phenethylbenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)